![molecular formula C9H10N2O2S B5697377 Benzoic acid, 3-[[(methylamino)thioxomethyl]amino]- CAS No. 36639-87-9](/img/structure/B5697377.png)
Benzoic acid, 3-[[(methylamino)thioxomethyl]amino]-
Cat. No. B5697377
M. Wt: 210.26 g/mol
InChI Key: ODHWMFCPGPDGOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06002013
Procedure details
A mixture of 279.6 g of 3-amino-benzoic acid, 164.1 g of methyl isothiocyanate and 1000 g of 100% acetic acid is heated to 80-85° C. The temperature rises to 95-100° C. in the course of 20 minutes without further heating, and a clear solution from which the product slowly crystallizes out forms. The suspension is kept at 90-100° C. for 2 hours, subsequently cooled to 15-20° C. and filtered with suction and the material on the suction filter is washed with acetic acid. 404 g of the title compound result, purity: 99.5%, melting point: 190-91° C., decomposition. Yield: 95.7% of theory.
Name
Yield
95.7%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][CH:10]=1)[C:5]([OH:7])=[O:6].[CH3:11][N:12]=[C:13]=[S:14]>C(O)(=O)C>[CH3:11][NH:12][C:13](=[S:14])[NH:1][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][CH:10]=1)[C:5]([OH:7])=[O:6]
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Inputs
Step One
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Name
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|
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Quantity
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279.6 g
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Type
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reactant
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Smiles
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NC=1C=C(C(=O)O)C=CC1
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Name
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|
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Quantity
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164.1 g
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Type
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reactant
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Smiles
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CN=C=S
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Name
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Quantity
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1000 g
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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82.5 (± 2.5) °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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rises to 95-100° C. in the course of 20 minutes without further heating
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Duration
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20 min
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CUSTOM
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Type
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CUSTOM
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Details
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a clear solution from which the product slowly crystallizes out forms
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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subsequently cooled to 15-20° C.
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FILTRATION
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Type
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FILTRATION
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Details
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filtered with suction
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FILTRATION
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Type
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FILTRATION
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Details
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the material on the suction filter
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WASH
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Type
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WASH
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|
Details
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is washed with acetic acid
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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CNC(NC=1C=C(C(=O)O)C=CC1)=S
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 404 g | |
| YIELD: PERCENTYIELD | 95.7% | |
| YIELD: CALCULATEDPERCENTYIELD | 94.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
